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Compound of Interest

2,6-Dimethoxypyridine-3-
Compound Name:
carboxylic acid

Cat. No.: B100058

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 2,6-
Dimethoxypyridine-3-carboxylic acid (CAS RN: 16727-43-8). Due to the limited availability of
a complete Safety Data Sheet (SDS) for this specific compound, this document incorporates
data from publicly available sources and information on structurally related pyridine derivatives
to provide a thorough understanding of its potential hazards and recommended safety
procedures.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 2,6-Dimethoxypyridine-3-
carboxylic acid is presented below. This information is crucial for the safe handling, storage,
and use of this compound in a laboratory setting.
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Property Value

Molecular Formula CsHoNOa4

Molecular Weight 183.16 g/mol

Appearance White solid

Melting Point 140-144 °CJ[1]

Boiling Point 293.067 °C at 760 mmHg[1]
Density 1.279 g/lcm3[1]

Flash Point 131.043 °C[1]

Vapor Pressure

0.000805 mmHg at 25°C[1]

pKa

3.63+0.10 (Predicted)[1]

LogP

0.79700[1]

Storage Temperature

Inert atmosphere, Room Temperature[1]

Hazard Identification and Safety Precautions

While a complete hazard profile is not available, existing data suggests that 2,6-

Dimethoxypyridine-3-carboxylic acid should be handled with care. The available safety

information indicates the following:
o Pictogram: Irritant (Xi)[1]

o Hazard Codes: Xi[1]

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

» Safety Statements: S26 (In case of contact with eyes, rinse immediately with plenty of water

and seek medical advice), S37/39 (Wear suitable gloves and eye/face protection).[1]

General safety precautions for handling pyridine derivatives should be strictly followed. These

compounds can be flammable, toxic, and irritant.[2]
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Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when
handling 2,6-Dimethoxypyridine-3-carboxylic acid:

PPE Item Specification Purpose

Safety glasses with side

Eye Protection shields or chemical splash To protect eyes from splashes.
goggles.
Gl Chemical-resistant gloves To prevent skin contact and
oves
(e.g., Butyl rubber, Viton®). absorption.[2]

To protect clothing and skin
Lab Coat Standard laboratory coat. o
from contamination.

) ) Use in a well-ventilated area or ~ To avoid inhalation of dust and
Respiratory Protection _
a chemical fume hood. vapors.[2]

First-Aid Measures

In the event of exposure, immediate action is critical. The following first-aid procedures should
be followed:
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Handling and Storage

Proper handling and storage are essential to maintain the integrity of the compound and

ensure a safe laboratory environment.

Handling:

Avoid generating dust.

Avoid all personal contact, including inhalation.
Wear protective clothing and appropriate PPE.

Use in a well-ventilated area, preferably in a chemical fume hood.

Empty containers may contain residual dust and should be handled with care.
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e Do not cut, drill, grind, or weld on or near this container.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers securely sealed.

Store in original containers.

Store away from incompatible materials such as strong oxidizing agents and acids.
Accidental Release and Waste Disposal
Spill Cleanup:

» For small spills, absorb the material with an inert, non-combustible absorbent (e.g.,
vermiculite, sand).[2]

o For large spills, evacuate the area and contact the Environmental Health and Safety (EHS)
department immediately.[2]

e Place the absorbed material in a sealed container for disposal.

Waste Disposal:

All waste containing 2,6-Dimethoxypyridine-3-carboxylic acid must be treated as
hazardous waste.[2]

Dispose of waste in a designated, properly sealed, and clearly labeled hazardous waste
container.[2]

Disposal of waste pyridine and its derivatives may involve incineration at high temperatures.

[3]

Always comply with local, state, and federal regulations for hazardous waste disposal.[2]

Toxicological and Ecological Information
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Specific toxicological and ecological data for 2,6-Dimethoxypyridine-3-carboxylic acid is not
readily available. However, pyridine and its derivatives are known to have potential health risks.
Pyridine itself is a skin and respiratory irritant and a potential carcinogen. Data from
experimental studies on other pyridine derivatives suggest they may have adverse effects.
Therefore, it is prudent to handle 2,6-Dimethoxypyridine-3-carboxylic acid as a potentially
hazardous substance with unknown long-term health effects.

Experimental Protocols Workflow

The following diagram illustrates a general workflow for the safe handling of 2,6-
Dimethoxypyridine-3-carboxylic acid in a research setting.
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Caption: Workflow for Safe Handling of 2,6-Dimethoxypyridine-3-carboxylic Acid.
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Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a formal safety data sheet or professional safety advice. Always
consult with your institution's Environmental Health and Safety department for specific
guidance on handling and disposing of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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